Cas no 782392-96-5 (1,2-Benzenediol,4-[2-(methylpropylamino)ethyl]-)

• Product Name: 1,2-Benzenediol,4-[2-(methylpropylamino)ethyl]-
• CAS No: 782392-96-5
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 553952
• Update Time: 2022-09-23

1,2-Benzenediol,4-[2-(methylpropylamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,4-[2-(methylpropylamino)ethyl]-
• 1,2-Benzenediol,4-[2-(methylpropylamino)ethyl]-(9CI)
• 4-[2-[methyl(propyl)amino]ethyl]benzene-1,2-diol

• Inchi： 1S/C12H19NO2/c1-3-7-13(2)8-6-10-4-5-11(14)12(15)9-10/h4-5,9,14-15H,3,6-8H2,1-2H3
• InChI Key： XCQKYIGPZFSZER-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(CCN(C)CCC)C=C1O

Computed Properties

• Exact Mass: 209.142
• Monoisotopic Mass: 209.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9